Cas no 848649-38-7 (2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate)

2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate is a highly reactive aryl sulfonate ester, commonly employed as an intermediate in organic synthesis and cross-coupling reactions. The presence of electron-withdrawing pentafluorophenyl and bromophenyl groups enhances its electrophilic character, making it particularly useful in nucleophilic aromatic substitution (SNAr) and Suzuki-Miyaura coupling reactions. Its stability under anhydrous conditions and compatibility with a range of catalysts further contribute to its utility in constructing complex aromatic frameworks. This compound is valued for its selectivity and efficiency in introducing sulfonate or aryl groups into target molecules, making it a preferred choice for pharmaceutical and materials science applications.

2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate structure

848649-38-7 structure

Product Name:2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate

CAS No:848649-38-7

MF:C₁₂H₄BrF₅O₃S

MW:403.119379043579

CID:1087648

PubChem ID:2782924

Update Time:2025-06-08

2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- Perfluorophenyl 4-bromobenzenesulfonate
- 2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate
- J-523905
- 12X-0202
- YIB64938
- (2,3,4,5,6-pentafluorophenyl) 4-bromobenzenesulfonate
- CS-0326284
- 2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulphonate
- 2,3,4,5,6-pentafluorophenyl 4-bromobenzene-1-sulfonate
- 848649-38-7
- DTXSID80382356
- MFCD00404028
- Perfluorophenyl4-bromobenzenesulfonate
- SCHEMBL4538720
- AKOS005069719
- Pentafluorophenyl 4-bromobenzene-1-sulfonate
- MDL： MFCD00404028
- Inchi： 1S/C12H4BrF5O3S/c13-5-1-3-6(4-2-5)22(19,20)21-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H
- InChI Key： IONOZWRFKSEFLN-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)S(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

Exact Mass: 401.89847g/mol
Monoisotopic Mass: 401.89847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 464
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Melting Point: 66-68

2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulfonate Pricemore >>

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Apollo Scientific	PC11274-500mg	2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulphonate	848649-38-7		500mg	£148.00	2023-09-02
Apollo Scientific	PC11274-1g	2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulphonate	848649-38-7		1g	£189.00	2023-09-02
Apollo Scientific	PC11274-5g	2,3,4,5,6-Pentafluorophenyl 4-bromobenzenesulphonate	848649-38-7		5g	£522.00	2023-09-02
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Key Organics Ltd	12X-0202-1MG	2,3,4,5,6-pentafluorophenyl 4-bromobenzenesulfonate	848649-38-7	>95%	1mg	£28.00	2025-02-09
Key Organics Ltd	12X-0202-5MG	2,3,4,5,6-pentafluorophenyl 4-bromobenzenesulfonate	848649-38-7	>95%	5mg	£35.00	2025-02-09